Methyl 3-(2-methylpiperazin-1-yl)propanoate dihydrochloride

• IUPAC Name: methyl 3-(2-methylpiperazin-1-yl)propanoate;dihydrochloride
• InChI: InChI=1S/C9H18N2O2.2ClH/c1-8-7-10-4-6-11(8)5-3-9(12)13-2;;/h8,10H,3-7H2,1-2H3;2*1H
• InChI Key: SWZYPYIVROOPKQ-UHFFFAOYSA-N
• Canonical SMILES: CC1CNCCN1CCC(=O)OC.Cl.Cl
• Molecular Formula: C9H20Cl2N2O2
• Molecular Weight: 259.17 g/mol

Description

Molecular Structure Analysis

The molecular formula of “Methyl 3-(2-methylpiperazin-1-yl)propanoate dihydrochloride” is C9H20Cl2N2O2. The InChI code is 1S/C8H16N2O2.2ClH/c1-12-8(11)2-5-10-6-3-9-4-7-10;;/h9H,2-7H2,1H3;2*1H.

Physical And Chemical Properties Analysis

“Methyl 3-(2-methylpiperazin-1-yl)propanoate dihydrochloride” is a solid at room temperature. Its molecular weight is 245.15. The compound is stored at room temperature.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis of Uracil Derivatives : Two uracil derivatives were synthesized, showcasing methods that might be relevant for creating derivatives of Methyl 3-(2-methylpiperazin-1-yl)propanoate dihydrochloride. These derivatives were characterized using various analytical techniques, including X-ray diffraction, indicating their potential for structural analysis and material science applications (Yao et al., 2013).

• Macrocyclic Peptides Synthesis : The synthesis of novel dipeptides, including structural analysis through X-ray crystallography, highlights the use of related compounds in developing cyclic peptides. This area of research is critical for drug discovery and the study of biological systems (Yamashita et al., 2009).

Pharmacological Applications

• PPARgamma Agonists Optimization : Research into the optimization of the phenyl alkyl ether moiety for PPARgamma agonists underlines the potential pharmacological applications of similar structures. This study could guide the development of related compounds for therapeutic purposes (Collins et al., 1998).

• Anticholinesterase Activity : The development of compounds for inhibiting butyrylcholinesterase as potential treatments for diseases like Alzheimer’s illustrates another critical application area. Such research underscores the importance of similar compounds in medicinal chemistry (Filippova et al., 2019).

Analytical and Material Science

• Metabolic Studies : Investigation into the metabolism of specific compounds in rat bile, utilizing high-performance liquid chromatography/tandem mass spectrometry, demonstrates the use of related structures in understanding drug metabolism and pharmacokinetics (Jiang et al., 2007).

• Structural Characterization : The preparation and structural characterization of certain derivatives highlight the relevance of similar compounds in material science, providing insights into molecular structures and interactions (Shuang-hu, 2014).

Mechanism of Action

The mechanism of action of “Methyl 3-(2-methylpiperazin-1-yl)propanoate dihydrochloride” is not explicitly mentioned in the available resources.

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray, and wearing protective gloves/protective clothing/eye protection/face protection.